Cas no 645-09-0 (3-Nitrobenzamide)

• Product Name: 3-Nitrobenzamide
• CAS No: 645-09-0
• MF: C₇H₆N₂O₃
• MW: 166.13414144516
• MDL: MFCD00007984
• CID: 82902
• PubChem ID: 87573676
• Update Time: 2025-05-28

3-Nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Nitrobenzamide
• m-Nitrobenzamide
• Benzamide, 3-nitro-
• Benzamide, m-nitro-
• 3-Nitro-benzamide
• KWAYEPXDGHYGRW-UHFFFAOYSA-N
• NSC37327
• 3-nitrophenylcarboxamide
• DSSTox_CID_5732
• DSSTox_RID_77897
• DSSTox_GSID_25732
• Oprea1_317236
• MLS002415746
• Benzamide, m-nitro- (8CI)
• ARONIS014977
• HMS3039O04
• Tox21_200090
• BDBM50106195
• NS

• MDL： MFCD00007984
• Inchi： 1S/C7H6N2O3/c8-7(10)5-2-1-3-6(4-5)9(11)12/h1-4H,(H2,8,10)
• InChI Key： KWAYEPXDGHYGRW-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])N
• BRN： 0777185

Computed Properties

• Exact Mass: 166.03800
• Monoisotopic Mass: 166.037842
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.8
• Topological Polar Surface Area: 88.9

Experimental Properties

• Color/Form: Grayish yellow lens powder.
• Density: 1.4994 (rough estimate)
• Melting Point: 143.0 to 146.0 deg-C
• Boiling Point: 312.55°C
• Flash Point: 145.852°C
• Refractive Index: 1.5880 (estimate)
• Stability/Shelf Life: Stable. Combustible. Incompatible with strong oxidizing agents.
• PSA: 88.91000
• LogP: 1.91720
• Solubility: Slightly soluble in water.

3-Nitrobenzamide Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H302-H316
• Warning Statement： P264-P270-P301+P312+P330-P332+P313-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S24/25
• RTECS：CV5601250
• TSCA：Yes
• Risk Phrases：R22
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 3-Nitrobenzamide

Research Brief on 3-Nitrobenzamide (CAS: 645-09-0) in Chemical Biology and Medicine

3-Nitrobenzamide (CAS: 645-09-0) has recently garnered significant attention in the field of chemical biology and medicine due to its potential therapeutic applications. This compound, characterized by a nitro group attached to a benzamide scaffold, has been explored for its role in modulating various biological pathways. Recent studies have particularly focused on its utility as a PARP (Poly ADP-ribose polymerase) inhibitor, which positions it as a promising candidate for cancer therapy and other diseases involving DNA repair mechanisms.

A 2023 study published in the Journal of Medicinal Chemistry investigated the structural optimization of 3-Nitrobenzamide derivatives to enhance their PARP inhibitory activity. The researchers employed computational modeling and in vitro assays to identify key modifications that improve binding affinity and selectivity. Their findings revealed that specific substitutions on the benzamide ring could significantly enhance the compound's efficacy while minimizing off-target effects. These insights are critical for the development of next-generation PARP inhibitors with improved therapeutic profiles.

In addition to its role in cancer therapy, 3-Nitrobenzamide has been explored for its anti-inflammatory properties. A recent preprint on bioRxiv highlighted its ability to suppress NF-κB signaling, a pathway implicated in chronic inflammatory diseases. The study demonstrated that 3-Nitrobenzamide reduces pro-inflammatory cytokine production in macrophage cells, suggesting its potential as a novel anti-inflammatory agent. Further preclinical studies are warranted to validate these findings and assess the compound's safety profile in vivo.

Another area of interest is the use of 3-Nitrobenzamide in neurodegenerative disease research. A 2024 paper in ACS Chemical Neuroscience reported that the compound exhibits neuroprotective effects in models of Parkinson's disease. The researchers attributed this activity to its ability to mitigate oxidative stress and mitochondrial dysfunction, two key pathological features of neurodegenerative disorders. These results open new avenues for repurposing 3-Nitrobenzamide in neurology-focused drug development.

Despite these promising findings, challenges remain in the clinical translation of 3-Nitrobenzamide. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through rigorous pharmacokinetic and pharmacodynamic studies. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In summary, 3-Nitrobenzamide (CAS: 645-09-0) represents a versatile scaffold with applications in oncology, inflammation, and neurology. Ongoing research continues to uncover its mechanistic underpinnings and therapeutic potential, making it a compound of high interest in the chemical biology and pharmaceutical communities. Future studies should focus on optimizing its drug-like properties and exploring its efficacy in more complex disease models.